(E)-7-allyl-8-(2-(4-fluorobenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2E)-2-[(4-fluorophenyl)methylidene]hydrazinyl]-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C17H17FN6O2/c1-4-9-24-13-14(22(2)17(26)23(3)15(13)25)20-16(24)21-19-10-11-5-7-12(18)8-6-11/h4-8,10H,1,9H2,2-3H3,(H,20,21)/b19-10+
• InChI Key: FPSKDPKXHYYNQM-VXLYETTFSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NN=CC3=CC=C(C=C3)F)CC=C
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N/N=C/C3=CC=C(C=C3)F)CC=C
• Molecular Formula: C17H17FN6O2
• Molecular Weight: 356.4 g/mol

Description

(E)-7-allyl-8-(2-(4-fluorobenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H17FN6O2 and its molecular weight is 356.361. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Access and Structural Elucidation : New derivatives of 7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-diones, including those with 6-purineselenyl and 1,3,4-thiadiazols, were synthesized. The structures of these compounds were elucidated using spectroscopic methods (1H-NMR, 13C-NMR, and MS spectrometry) and elemental analysis, providing insight into their chemical properties (Gobouri, 2020).

• Development of Analytical Methods : A chiral RP-HPLC method was developed for identifying stereomers of newly synthesized xanthine-based hydrazide-hydrazone compounds. This method achieved successful separation and was proven to be reproducible and accurate (Peikova et al., 2019).

Potential Biological and Pharmacological Applications

• Exploration of Antidepressant and Anxiolytic Properties : Studies on arylpiperazine derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones have indicated potential psychotropic activities. Certain derivatives showed antidepressant and anxiolytic properties, suggesting their usefulness in psychiatric treatment (Chłoń-Rzepa et al., 2013).

• Investigation of Antiasthmatic Properties : Xanthene derivatives, known for vasodilatory activity, have been synthesized and characterized for potential antiasthmatic effects. This research contributes to the development of novel therapeutic agents for asthma treatment (Bhatia et al., 2016).

• Synthesis and Evaluation for Anticancer and Antimicrobial Activities : Novel purine derivatives have been synthesized and tested for their in vitro anticancer, anti-HIV-1, and antimicrobial activities. This research expands the potential therapeutic applications of these compounds in treating various diseases (Rida et al., 2007).